Germanium70
Overview
Description
Germanium-70 is one of the five naturally occurring isotopes of the element germanium, which is represented by the chemical symbol Ge and has an atomic number of 32. Germanium-70 has a relative atomic mass of approximately 69.924 and constitutes about 20.57% of naturally occurring germanium . Germanium itself is a metalloid, exhibiting properties intermediate between metals and non-metals, and is known for its applications in electronics, optics, and various industrial processes .
Preparation Methods
Synthetic Routes and Reaction Conditions: Germanium-70 can be enriched from natural germanium through various methods, including gas centrifugation and the hydride method. In the hydride method, monogermane (GeH₄) is used as a starting volatile substance. The isotopically enriched polycrystalline germanium-70 is prepared by pyrolyzing monogermane, and single crystals can be grown using the Czochralski technique .
Industrial Production Methods: Commercially, germanium is often obtained as a by-product of zinc ore processing. The flue dust from zinc smelting is a significant source of germanium. Additionally, germanium can be recovered from coal combustion by-products .
Types of Reactions:
Oxidation: Germanium-70 can undergo oxidation to form germanium dioxide (GeO₂). This reaction typically occurs at elevated temperatures.
Reduction: Germanium dioxide can be reduced back to elemental germanium using reducing agents such as hydrogen or carbon.
Substitution: Germanium-70 can participate in substitution reactions, particularly in organometallic chemistry, where it can replace other elements in compounds.
Common Reagents and Conditions:
Oxidation: Oxygen or air at high temperatures.
Reduction: Hydrogen gas or carbon at high temperatures.
Substitution: Organometallic reagents such as alkyl or aryl halides.
Major Products:
Oxidation: Germanium dioxide (GeO₂).
Reduction: Elemental germanium (Ge).
Substitution: Various organogermanium compounds.
Scientific Research Applications
Germanium-70 has a wide range of applications in scientific research:
Chemistry: Used in the study of isotopic effects and as a precursor for the synthesis of organogermanium compounds.
Medicine: Explored for its potential anticancer properties and its role in enhancing immune responses.
Mechanism of Action
The biological effects of germanium-70 are primarily attributed to its ability to modulate oxidative stress and enhance immune responses. Germanium compounds can interact with hydrogen peroxide, reducing oxidative damage without generating harmful reactive oxygen species . Additionally, germanium can activate natural killer cells and increase the production of immunoglobulins and tumor necrosis factor, contributing to its immunostimulatory effects .
Comparison with Similar Compounds
- Germanium-72
- Germanium-73
- Germanium-74
- Germanium-76
Comparison: Germanium-70 is unique among its isotopes due to its specific applications in isotopic studies and its relatively high natural abundance. While other isotopes like germanium-74 are more abundant, germanium-70’s specific isotopic properties make it valuable for certain scientific investigations .
Properties
CAS No. |
14687-55-9 |
|---|---|
Molecular Formula |
Bi2O13Pb2Ru4+4 |
Molecular Weight |
0 |
Origin of Product |
United States |
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